Cas no 1363381-11-6 (2-[(Tert-butoxy)carbonyl]-2-azaspiro[4.5]decane-7-carboxylic acid)

2-[(Tert-butoxy)carbonyl]-2-azaspiro[4.5]decane-7-carboxylic acid is a protected spirocyclic amino acid derivative with applications in peptide synthesis and medicinal chemistry. Its key structural features include a rigid spiro[4.5]decane scaffold, which enhances conformational stability, and a Boc-protected amine group, ensuring compatibility with standard coupling conditions. The carboxylic acid moiety allows for further functionalization, making it a versatile intermediate in the synthesis of complex molecules. The tert-butoxycarbonyl (Boc) group provides selective deprotection under mild acidic conditions, facilitating orthogonal protection strategies. This compound is particularly valuable in the design of peptidomimetics and constrained analogs, where its spirocyclic framework can improve target binding and metabolic stability.

2-[(Tert-butoxy)carbonyl]-2-azaspiro[4.5]decane-7-carboxylic acid structure

1363381-11-6 structure

Product Name:2-[(Tert-butoxy)carbonyl]-2-azaspiro[4.5]decane-7-carboxylic acid

CAS No:1363381-11-6

MF:C₁₅H₂₅NO₄

MW:283.363304853439

MDL:MFCD22566123

CID:4590974

PubChem ID:74788430

Update Time:2025-06-08

2-[(Tert-butoxy)carbonyl]-2-azaspiro[4.5]decane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-[(tert-butoxy)carbonyl]-2-azaspiro[4.5]decane-7-carboxylic acid
- 2-Boc-2-azaspiro[4.5]decane-7-carboxylic acid
- 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azaspiro[4.5]decane-7-carboxylic acid
- CS-0052101
- SCHEMBL23763088
- 1363381-11-6
- P13272
- MFCD29056817
- AKOS028113444
- 2-(TERT-BUTOXYCARBONYL)-2-AZASPIRO[4.5]DECANE-7-CARBOXYLIC ACID
- AS-51685
- 2-Boc-2-azaspiro[4.5]decane-6-carboxylic acid
- 2-[(Tert-butoxy)carbonyl]-2-azaspiro[4.5]decane-7-carboxylic acid
- MDL： MFCD22566123
- Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(19)16-8-7-15(10-16)6-4-5-11(9-15)12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
- InChI Key： GKHJDGFBXSBMJI-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC2(C1)CCCC(C(=O)O)C2)=O

Computed Properties

Exact Mass: 283.17835828 g/mol
Monoisotopic Mass: 283.17835828 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 401
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 66.8
Molecular Weight: 283.36

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 421.0±28.0 °C at 760 mmHg
Flash Point: 208.4±24.0 °C
Vapor Pressure: 0.0±2.1 mmHg at 25°C

2-[(Tert-butoxy)carbonyl]-2-azaspiro[4.5]decane-7-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-[(Tert-butoxy)carbonyl]-2-azaspiro[4.5]decane-7-carboxylic acid Pricemore >>

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